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Compound of Interest

Compound Name: Lathosterol-d7

Cat. No.: B12415321

Essential Safety and Handling of Lathosterol-d7

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides crucial safety and logistical
information for the handling of Lathosterol-d7, a deuterated derivative of a cholesterol
metabolite. The following guidelines are based on the hazard profile of the analogous non-
deuterated compound, Lathosterol.

Hazard Identification and Personal Protective Equipment

Lathosterol is classified with several hazards, necessitating the use of appropriate Personal
Protective Equipment (PPE).[1] It is harmful if swallowed, causes skin and serious eye irritation,
and may cause respiratory irritation.[1] Lathosterol-d7 is also characterized as a combustible
solid.

Hazard Summary Table
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Hazard Classification Category Precautionary Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation[1]

» o H335: May cause respiratory

Specific Target Organ Toxicity Category 3

irritation[1]

Recommended Personal Protective Equipment (PPE)

PPE Category

Specific Recommendations

Eye/Face Protection

Wear chemical safety goggles or a face shield.

Skin Protection

Wear nitrile or other appropriate chemical-
resistant gloves. A lab coat or protective suit is

also required.

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood. If dust is generated, a

NIOSH-approved respirator may be necessary.

Hand Protection

Wash hands thoroughly after handling.[1]

Operational and Disposal Plans

Handling and Storage:

e Engineering Controls: Handle Lathosterol-d7 in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation of dust.

o Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory.[1] Wash hands

thoroughly with soap and water after handling the compound.[1]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep

away from sources of ignition.
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Disposal Plan:

o Dispose of Lathosterol-d7 and any contaminated materials in accordance with federal,
state, and local regulations.

e Consult with your institution's environmental health and safety (EHS) department for specific
disposal protocols.

Experimental Protocol: Weighing and Solubilizing
Lathosterol-d7

This protocol outlines a standard procedure for handling a powdered chemical substance like
Lathosterol-d7.

Materials:

o Lathosterol-d7 powder

o Appropriate solvent (e.g., ethanol, chloroform)
e Analytical balance

e Spatula

» Weighing paper or boat

o Glass vial with a Teflon-lined cap

e \ortex mixer

o Pipettes and tips

Procedure:

e Preparation: Don all required PPE as outlined in the table above. Ensure the analytical
balance is clean and calibrated.

o Tare: Place the weighing paper or boat on the analytical balance and tare the weight.
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e Weighing: Carefully use a clean spatula to transfer the desired amount of Lathosterol-d7
powder onto the weighing paper. Avoid creating dust.

o Transfer: Gently transfer the weighed powder into a labeled glass vial.
e Solubilization: Add the appropriate volume of solvent to the vial using a pipette.
e Mixing: Securely cap the vial and vortex until the powder is completely dissolved.

o Storage of Solution: Store the resulting solution in a tightly sealed container at the
recommended temperature, protected from light if necessary.

o Cleanup: Clean the spatula and work area thoroughly. Dispose of any contaminated
materials, including weighing paper and pipette tips, in the designated chemical waste
container.

Workflow for Safe Handling of Lathosterol-d7
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Caption: Workflow for the safe handling of Lathosterol-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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